Cas no 1804270-50-5 (Methyl 3-(3-bromopropyl)-4-cyanobenzoate)

• Product Name: Methyl 3-(3-bromopropyl)-4-cyanobenzoate
• CAS No: 1804270-50-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4950126
• Update Time: 2025-10-31

Methyl 3-(3-bromopropyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromopropyl)-4-cyanobenzoate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)10-4-5-11(8-14)9(7-10)3-2-6-13/h4-5,7H,2-3,6H2,1H3
• InChI Key： UWCISVLLVUNNCS-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C#N)=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-(3-bromopropyl)-4-cyanobenzoate

Methyl 3-(3-bromopropyl)-4-cyanobenzoate (CAS No. 1804270-50-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(3-bromopropyl-4-cyanobenzoate) (CAS No. 1804270-50-5) is a highly valuable compound in the realm of chemical biology and medicinal chemistry, recognized for its unique structural features and broad applicability in synthetic methodologies. This compound, characterized by a benzoate core functionalized with a bromopropyl side chain and a cyano group at the para position, has garnered significant attention due to its role as a key intermediate in the development of novel pharmaceuticals and biologically active molecules.

The structural composition of Methyl 3-(3-bromopropyl)-4-cyanobenzoate makes it an excellent candidate for further derivatization, enabling chemists to explore diverse chemical spaces. The presence of both the bromine atom and the cyano group provides multiple points of reactivity, facilitating various synthetic transformations such as Suzuki-Miyaura cross-coupling, nucleophilic substitution, and reduction reactions. These attributes are particularly advantageous in the context of drug discovery, where rapid and efficient synthesis of complex molecular architectures is essential.

In recent years, Methyl 3-(3-bromopropyl)-4-cyanobenzoate has been employed in the synthesis of bioactive compounds with potential therapeutic applications. For instance, its incorporation into heterocyclic frameworks has led to the development of novel scaffolds that exhibit inhibitory activity against various biological targets. The bromopropyl moiety, in particular, has been shown to enhance the solubility and bioavailability of certain drug candidates, making it a valuable structural feature for pharmacokinetic optimization.

One notable application of Methyl 3-(3-bromopropyl)-4-cyanobenzoate is in the field of immunomodulatory agents. Researchers have leveraged its reactivity to construct novel immunosuppressants that show promise in preclinical models. The cyano group serves as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores that modulate immune responses. These findings highlight the compound's potential as a building block for next-generation immunotherapeutics.

Moreover, Methyl 3-(3-bromopropyl)-4-cyanobenzoate has found utility in the development of antimicrobial agents. Its structural motif has been incorporated into molecules that exhibit activity against resistant bacterial strains. The bromine atom facilitates further derivatization into halogenated compounds, which are known to enhance antimicrobial efficacy by interfering with bacterial cell wall synthesis or DNA replication. This underscores the compound's significance in addressing the growing challenge of antibiotic resistance.

The compound's versatility is further demonstrated in its application as a precursor for materials science research. Methyl 3-(3-bromopropyl)-4-cyanobenzoate has been utilized in the synthesis of organic semiconductors and conductive polymers, where its unique structural features contribute to enhanced material properties. The ability to modify both the benzoate core and the side chain allows for fine-tuning of electronic and optical characteristics, making it a valuable asset in advanced materials development.

Recent advances in computational chemistry have also highlighted Methyl 3-(3-bromopropyl)-4-cyanobenzoate as a promising candidate for structure-based drug design. Molecular modeling studies have revealed its potential binding interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by enabling virtual screening and optimization of lead compounds before experimental synthesis.

In conclusion, Methyl 3-(3-bromopropyl)-4-cyanobenzoate (CAS No. 1804270-50-5) represents a multifaceted compound with significant implications across multiple domains of chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, immunomodulators, antimicrobial agents, and advanced materials. As research continues to uncover new applications for this versatile intermediate, its importance is poised to grow even further.